Cas no 86031-44-9 (Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI))
86031-44-9 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI)
CAS No:86031-44-9
MF:C10H8O2
MW:160.169322967529
CID:1023381
PubChem ID:20247235
Update Time:2025-04-20
Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI)
- methyl bicyclo[4.2.0]octa-1(6),2,4,7-tetraene-5-carboxylate
- 86031-44-9
- Methyl bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylate
- DTXSID70604074
- SCHEMBL10607262
-
- Inchi: 1S/C10H8O2/c1-12-10(11)9-4-2-3-7-5-6-8(7)9/h2-6H,1H3
- InChI Key: NEYFNPZFKZZMNI-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=C2C=CC2=1)=O
Computed Properties
- Exact Mass: 160.052429494g/mol
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
86031-44-9 (Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI)) Related Products
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